3-(2-fluorobenzyl)-5-(4-(2-fluorophenyl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[(2-fluorophenyl)methyl]-5-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H20F2N4O3/c23-17-6-2-1-5-15(17)14-28-21(30)16(13-25-22(28)31)20(29)27-11-9-26(10-12-27)19-8-4-3-7-18(19)24/h1-8,13H,9-12,14H2,(H,25,31)
• InChI Key: PKCSHPUERVPZPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CNC(=O)N(C3=O)CC4=CC=CC=C4F
• Molecular Formula: C22H20F2N4O3
• Molecular Weight: 426.4 g/mol
• CAS No.: 1396784-84-1

Description

3-(2-fluorobenzyl)-5-(4-(2-fluorophenyl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H20F2N4O3 and its molecular weight is 426.424. The purity is usually 95%.
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Scientific Research Applications

5-HT2 Antagonist Activity

A study by Watanabe et al. (1992) explored the synthesis of various bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, focusing on their potential as 5-HT2 and alpha 1 receptor antagonists. Among these compounds, certain derivatives demonstrated significant 5-HT2 antagonist activity, surpassing that of known drugs like ritanserin. These findings indicate the potential of compounds like 3-(2-fluorobenzyl)-5-(4-(2-fluorophenyl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione in modulating serotonin receptors, which could have implications for treating disorders related to serotonin dysregulation (Watanabe et al., 1992).

Applications in Anti-Inflammatory and Analgesic Agents

Research by Abu‐Hashem et al. (2020) involved the synthesis of novel compounds, including derivatives of pyrimidine-dione, to explore their effectiveness as COX-1/COX-2 inhibitors, analgesic, and anti-inflammatory agents. The study found that certain compounds exhibited high inhibitory activity and effectiveness in reducing inflammation, suggesting a potential application for this compound in medical treatments targeting inflammation and pain relief (Abu‐Hashem et al., 2020).

Use in Anticancer Research

A study by Kumar and Sharma (2022) delved into the synthesis and evaluation of N-substituted indole derivatives for anticancer activity. They identified compounds with strong electron-withdrawing groups that showed significant activity against cancer cell lines. This indicates that compounds like this compound, due to their structure and properties, could be of interest in the development of new anticancer drugs (Kumar & Sharma, 2022).